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Compound of Interest

Compound Name: 4-(Bromomethyl)benzamide

Cat. No.: B1269819

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety precautions and handling
guidelines for 4-(Bromomethyl)benzamide. The information is intended to support
researchers, scientists, and professionals in the field of drug development in the safe handling
and use of this compound.

Chemical Identification and Properties

4-(Bromomethyl)benzamide is a substituted aromatic compound.[1] Its chemical structure
consists of a benzamide core with a bromomethyl group attached at the para position.[1] This
reactive bromomethyl group makes it a useful intermediate in organic synthesis, particularly in
the development of pharmaceutical compounds.[1]

Table 1: Physical and Chemical Properties of 4-(Bromomethyl)benzamide
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Property Value Source

Molecular Formula C8H8BrNO [1112][3]

Molecular Weight 214.06 g/mol [11[2][3]

CAS Number 58914-40-2 [21[3]

Appearance YeI.Iow to off-white to white 4]
solid

Melting Point 190 to 194 °C [4]

Boiling Point 338.4+25.0 °C (Predicted)

Density 1.555+0.06 g/cm3 (Predicted)

Solubility No data available

Vapor Pressure 5.17E-08mmHg at 25°C [5]

Hazard Identification and Classification

4-(Bromomethyl)benzamide is classified as a hazardous substance. The following table

summarizes its GHS classification.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Acute toxicity, inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure

H335: May cause respiratory
irritation
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Source: Angene Chemical Safety Data Sheet[3]

Health Hazard Information

The primary routes of exposure to 4-(Bromomethyl)benzamide are inhalation, ingestion, and
skin or eye contact. Based on its GHS classification, the potential health effects are
summarized below.

Table 3: Potential Health Effects

Route of Exposure Potential Health Effects

Harmful if inhaled. May cause respiratory

Inhalation o
irritation.
Ingestion Harmful if swallowed.
Skin Contact Causes skin irritation.
Eye Contact Causes serious eye irritation.

Toxicological Data:

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for 4-(Bromomethyl)benzamide are not readily available in the public domain.
Researchers should handle this compound with the assumption that it is toxic.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure.

Table 4: Recommended Handling and Storage Procedures
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Aspect

Guideline

Ventilation

Handle in a well-ventilated area, preferably in a

chemical fume hood.

Personal Protective Equipment (PPE)

Wear appropriate PPE, including safety goggles
with side shields, chemical-resistant gloves

(e.g., nitrile), and a lab coat.

Hygiene Practices

Avoid contact with skin, eyes, and clothing.
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated place. Keep away from
incompatible materials such as strong oxidizing

agents.

Experimental Protocol: General Safe Handling in a

Laboratory Setting

The following is a general protocol for the safe handling of 4-(Bromomethyl)benzamide. This

should be adapted to specific experimental conditions and supplemented with a thorough risk

assessment.

Objective: To provide a standardized procedure for the safe handling of 4-

(Bromomethyl)benzamide to minimize exposure risk.

Materials:

4-(Bromomethyl)benzamide

Chemical fume hood

Appropriate solvents and reagents

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://www.benchchem.com/product/b1269819?utm_src=pdf-body
https://www.benchchem.com/product/b1269819?utm_src=pdf-body
https://www.benchchem.com/product/b1269819?utm_src=pdf-body
https://www.benchchem.com/product/b1269819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Spatula, weighing paper, and other necessary lab equipment
e Waste disposal containers
Procedure:

o Risk Assessment: Before starting any experiment, conduct a thorough risk assessment for
the entire procedure, identifying potential hazards and implementing appropriate control

measures.

e Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Don all required PPE.

o Prepare all necessary equipment and reagents within the fume hood to minimize
movement of the hazardous material.

e Handling and Weighing:

o Conduct all manipulations of solid 4-(Bromomethyl)benzamide, including weighing,
within the fume hood to prevent inhalation of dust.

o Use a spatula for transferring the solid. Avoid creating dust.
o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
e Running the Reaction:

o Ensure the reaction apparatus is securely clamped and assembled correctly within the
fume hood.

o Maintain a clear and organized workspace.
o Work-up and Purification:

o Conduct all extraction, filtration, and purification steps within the fume hood.
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» Waste Disposal:

o Dispose of all waste materials (solid and liquid) containing 4-(Bromomethyl)benzamide
in appropriately labeled hazardous waste containers according to institutional and local
regulations.

e Decontamination:

o Clean all glassware and equipment that came into contact with 4-
(Bromomethyl)benzamide thoroughly.

o Wipe down the work surface of the fume hood.
o Remove and dispose of gloves properly, and wash hands thoroughly.

Visualizations

The following diagrams illustrate key safety workflows for handling 4-
(Bromomethyl)benzamide.
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Planning Phase

Start: New Experiment
with 4-(Bromomethyl)benzamide

Conduct Risk Assessment

Identify Hazards:
- Inhalation
- Ingestion
- Skin/Eye Contact

Evaluate Risks

Control Measures

Implement Control Measures

Select Appropriate PPE:
- Goggles Use Engineering Controls:
- Gloves - Fume Hood

- Lab Coat

Establish Safe Work Practices

Proceed with Experiment |«

l

Monitor for Exposure

Review Phase

Review and Update Protocol

Click to download full resolution via product page

Caption: Hazard ldentification and Control Workflow for 4-(Bromomethyl)benzamide.
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Incident Occurs

Accidental Exposure to

4-(Bromomethyl)benzamide

Immediate Response
Y Y

Eye Contact: Inhalation: Ingestion:
- Rinse with water for 15 mins - Move to fresh air - Seek immediate medical attention

\

Skin Contact:
- Remove contaminated clothing
- Wash with soap and water

Follow-up Actioris

Seek Medical Attention

Report Incident to Supervisor

Review and Revise Safety Protocol

Click to download full resolution via product page

Caption: Emergency Response for Accidental Exposure to 4-(Bromomethyl)benzamide.

Disclaimer

This guide is intended for informational purposes only and is not a substitute for professional
safety training and institutional safety protocols. The information provided is based on currently
available data, which may be limited. Researchers should always consult the most up-to-date
Safety Data Sheet (SDS) for 4-(Bromomethyl)benzamide and adhere to all applicable safety
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

